4-[(4-Fluoro-3-methylphenyl)sulfonyl]-8-[(4-fluorophenyl)acetyl]-1-oxa-4,8-diazaspiro[4.5]decane

• IUPAC Name: 1-[4-(4-fluoro-3-methylphenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-2-(4-fluorophenyl)ethanone
• InChI: InChI=1S/C22H24F2N2O4S/c1-16-14-19(6-7-20(16)24)31(28,29)26-12-13-30-22(26)8-10-25(11-9-22)21(27)15-17-2-4-18(23)5-3-17/h2-7,14H,8-13,15H2,1H3
• InChI Key: QUHYUURLQRZSQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCOC23CCN(CC3)C(=O)CC4=CC=C(C=C4)F)F
• Molecular Formula: C22H24F2N2O4S
• Molecular Weight: 450.5 g/mol
• CAS No.: 946339-71-5

Description

4-[(4-Fluoro-3-methylphenyl)sulfonyl]-8-[(4-fluorophenyl)acetyl]-1-oxa-4,8-diazaspiro[4.5]decane is a useful research compound. Its molecular formula is C22H24F2N2O4S and its molecular weight is 450.5. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Activity Research

Research conducted on novel derivatives similar to the chemical structure has been aimed at understanding the structure-activity relationship for anticonvulsant activity. These studies involve the synthesis of compounds and evaluation of their pharmacological activity, particularly focusing on their anticonvulsant potential through methods such as the maximal electroshock seizure (MES) test. Compounds showing significant protective effects on seizures have been highlighted, indicating a promising direction for further medicinal chemistry efforts (Madaiah et al., 2012).

Material Science and Fuel Cell Applications

The synthesis and properties of sulfonated poly(arylene ether sulfone)s block copolymers containing fluorenyl groups, which are relevant to fuel-cell applications, have been explored. Such studies have shown that these materials exhibit promising properties, including high proton conductivity and mechanical properties, making them suitable for use in fuel cells. This line of research demonstrates the compound's potential in contributing to advancements in energy technologies (Bae et al., 2009).

Chemical Synthesis and Structural Analysis

Investigations into the synthesis, structure, and properties of related spiro compounds have been conducted, aiming at understanding their chemical behavior and potential applications in synthetic chemistry. For instance, studies on the synthesis of sulfonated block copolymers and the structural assignment of spiro[4.5]decanes through NMR spectroscopy have provided valuable insights into the compound's structural characteristics and potential synthetic applications (Guerrero-Alvarez et al., 2004; Kim et al., 2008).